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Efficacy Outcomes from Clinical Trials

Dosage Primary Endpoint: SALT Score <20 Key Secondary Endpoints Study Identifier

| Deuruxolitinib 8 mg twice daily | 29.6% [1] [2] | SALT50: ~60% [3] SALT90 (#90% improvement):
Significantly higher than placebo (RR=65.26) [4] Patient Satisfaction (SPRO): 42.1% [1] | THRIVE-AA1 [1]
| | Deuruxolitinib 12 mg twice daily | 41.5% [1] | SALT50: ~70% [3] SALT90: Significantly higher than
placebo (RR=65.26) [4] Patient Satisfaction (SPRO): 53.0% [1] | THRIVE-AA1 [1] | | Placebo | 0.8% [1] |

Low rates of hair regrowth [1] [3] | THRIVE-AA1 [1] |

SALT Score Note: The Severity of Alopecia Tool (SALT) score is a validated measure where 0 represents no

hair loss and 100 represents complete scalp hair loss. Therefore, achieving a SALT score <20 means the

patient has 80% or more scalp hair coverage [5] [2].

Experimental Trial Design and Protocols

The efficacy data is derived from rigorous, multicenter, randomized, double-blind, placebo-controlled Phase

3 trials, such as THRIVE-AA1 (NCT04518995) [1] [6].
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e Patient Population: The trials enrolled adults (aged 18-65) with moderate-to-severe Alopecia Areata,
defined as having 250% scalp hair loss as measured by the SALT score [1] [4]. Patients typically
had a history of active hair loss lasting from 6 months to 10 years [4].

¢ Intervention & Control: Patients were randomly assigned to receive either deuruxolitinib (at 8 mg
or 12 mg doses) or a matching placebo, administered orally twice daily for 24 weeks [1].

e Outcome Measures:
o Primary Efficacy Endpoint: The proportion of patients achieving a SALT score <20 at Week

24 [1].
o Key Secondary Endpoints:
= Proportion of patients achieving various levels of response (e.g., SALT50, SALT75,

SALT90) [5] [4].
= Patient-reported outcomes, measured by the Satisfaction of Hair Patient-Reported
Outcome (SPRO) scale [1] [4].
o Statistical Analysis: Treatment effects were reported as risk ratios (RR) with 95% confidence
intervals (CI) or mean differences, with p-values <0.05 considered statistically significant [4].

Mechanism of Action and Trial Workflow

Deuruxolitinib is an oral, selective inhibitor of Janus kinase 1 and 2 (JAK1/JAK2) [4]. Its therapeutic effect
in Alopecia Areata comes from interrupting the JAK-STAT signaling pathway, which is critically involved in

the autoimmune attack on hair follicles.

The diagram below illustrates the pathway and drug mechanism.
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The clinical trial process to validate this mechanism and the drug's efficacy follows a structured workflow.
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Comparative Efficacy and Safety Profile

e Comparative Efficacy: A 2024 network meta-analysis ranked deuruxolitinib highly among JAK
inhibitors. For patients with severe disease, deuruxolitinib 12 mg had the highest probability of
being the most effective therapy (SUCRA = 0.9395) [5]. Another 2025 analysis confirmed
deuruxolitinib 12 mg twice daily as the most effective JAK inhibitor for achieving low SALT scores
[7].

o Safety and Tolerability: The safety profile is consistent with other oral JAK inhibitors [1]. Common
treatment-emergent adverse events (TEAES) in clinical trials included:

o Headache (12.4%) [2]

o Acne (10.0%) [2]

o Nasopharyngitis (8.1%) [2]

o Increased blood creatine phosphokinase (CPK) (5.3%) [2]

o Most AEs were mild or moderate in severity [1]. It is important to note that deuruxolitinib, like
other JAK inhibitors, carries a Boxed Warning for serious infections, mortality, malignancy,
major adverse cardiovascular events, and thrombosis [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Efficacy and safety of deuruxolitinib, an oral selective ... [pubmed.ncbi.nlm.nih.gov]
2. LEQSELVI (deuruxolitinib) FAQ [naaf.org]

3. Deuruxolitinib Shows Early and Sustained Efficacy in AA [thedermdigest.com]

4. Evaluation of the efficacy and treatment-emergent adverse ... [frontiersin.org]

5. a systematic review and network meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]

6. Original article Efficacy and safety of deuruxolitinib, an oral ... [sciencedirect.com]

7. Deuruxolitinib is Most Effective Monotherapy for Alopecia, ... [dermatologytimes.com]

To cite this document: Smolecule. [deuruxolitinib placebo-controlled trials efficacy validation].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b3469398#deuruxolitinib-placebo-controlled-trials-efficacy-

validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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